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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Methoxy-1-propanol in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Chemical Safety Profile
3-Methoxy-1-propanol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] Inhalation of vapors may lead to drowsiness or dizziness.[3][4] It is crucial to

handle this chemical with appropriate safety measures to minimize exposure and prevent

accidents.
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Property Value Reference

CAS Number 1589-49-7 [1][2][5]

Molecular Formula C4H10O2 [2]

Molecular Weight 90.12 g/mol [2]

Appearance
Colorless to Light yellow clear

liquid
[5]

Boiling Point 149 - 150 °C [1]

Flash Point 38 °C [1][6]

UN Number 1987 [1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Methoxy-1-propanol to prevent skin and

eye contact, and inhalation of vapors.

Protection Type Specification Reason

Eye Protection
Safety goggles or a face

shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][7]

Hand Protection
Solvent-resistant gloves (e.g.,

nitrile, PVC, neoprene).[7]

To prevent skin irritation from

direct contact.[1]

Skin Protection
Laboratory coat and

appropriate protective clothing.

To shield skin from accidental

splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use

an appropriate respirator.[6][7]

To avoid inhaling vapors that

can cause respiratory irritation

and central nervous system

effects.[7]
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Adherence to proper handling and storage protocols is critical for safely working with 3-
Methoxy-1-propanol.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][6]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3][8]

No smoking in the handling area.[3][8]

Use non-sparking tools and explosion-proof equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static electricity discharges.

[1][3]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke when using this product.[3][6]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[3][6]

Keep containers tightly closed when not in use.[3][6]

Store away from incompatible materials such as strong oxidizing agents.[1]

Keep away from heat, sparks, and direct sunlight.[3][6]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention if irritation persists.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek medical attention if skin

irritation persists.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Seek

medical advice immediately.[1][6]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[1]

Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[6][8]

Collect Absorbent: Carefully collect the absorbed material using non-sparking tools and

place it into a suitable, labeled container for disposal.[1]
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Clean Area: Wash the spill area with soap and water, ensuring the runoff does not enter

drains.

Disposal Plan:

Dispose of 3-Methoxy-1-propanol and its contaminated materials as hazardous waste.[8]

All waste disposal must be in accordance with local, regional, and national regulations.[3][8]

Do not dispose of the chemical down the drain or into the environment.[6][8]

Chemical Handling Workflow
The following diagram illustrates the standard workflow for handling 3-Methoxy-1-propanol in
a laboratory setting.
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Caption: Workflow for handling 3-Methoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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